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Isononyl Alcohol Overview and Alternatives

The table below summarizes isononyl alcohol and common alternative plasticizers based on the available

information.

Product Name Primary Applications

Environmental & Market Notes

Isononyl Plasticizer production (e.g., DINP,

Alcohol (INA) non-phthalates), lubricants,

[1][2] surfactants [1] [3] [4]

DINCH [6] Plasticizer (alternative to
phthalates)

DEHA [6] Plasticizer (alternative to
phthalates)

ATBC [6] Plasticizer (alternative to
phthalates)

Petroleum-derived; key concern is environmental
impact of production [1]. Market shift towards
bio-based INA alternatives [1] [5].

Considered an emerging alternative;
environmental transformation products require
further study [6].

Considered an emerging alternative;
environmental transformation products require
further study [6].

Considered an emerging alternative;
environmental transformation products require
further study [6].
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A Framework for Assessing Environmental
Transformation

For a comprehensive safety assessment, it is crucial to study not just the original chemical but also the
transformation products it creates in the environment. One scientific paper outlines a methodological

framework for this purpose, which you can adapt for your own comparative studies [6].

The workflow below illustrates this integrated approach for identifying and assessing transformation

products of alternative chemicals.

Experimental Biodegradation Testing

In Silico Prediction [Experimental Data

Predicted Pathways SIS EeslaSilhile@GEINSH

Confirmed Products

Identify Transformation
Pathways and Products

Evaluate Tool Performance
and Product Risk

Click to download full resolution via product page

The methodology involves three main technical components [6]:
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¢ In Silico Tools: Use software to computationally predict potential transformation pathways and
products.

¢ Biodegradation Testing: Conduct laboratory experiments to observe the chemical's breakdown
under environmental conditions.

e Suspect Screening Analysis: Use analytical techniques (like high-resolution mass spectrometry) to
detect and identify the predicted transformation products in experimental samples.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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